Cas no 1806584-12-2 (1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one)
1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one Chemical and Physical Properties
Names and Identifiers
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- 1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one
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- Inchi: 1S/C9H7BrClFO/c10-8-2-1-6(4-9(8)12)3-7(13)5-11/h1-2,4H,3,5H2
- InChI Key: GEZUFLLJXFCYBL-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1F)CC(CCl)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 189
- XLogP3: 3
- Topological Polar Surface Area: 17.1
1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013019583-250mg |
1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one |
1806584-12-2 | 97% | 250mg |
499.20 USD | 2021-06-24 | |
| Alichem | A013019583-500mg |
1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one |
1806584-12-2 | 97% | 500mg |
855.75 USD | 2021-06-24 | |
| Alichem | A013019583-1g |
1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one |
1806584-12-2 | 97% | 1g |
1,460.20 USD | 2021-06-24 |
1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one
Research Brief on 1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one (CAS: 1806584-12-2): Recent Advances and Applications
1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one (CAS: 1806584-12-2) is a halogenated aromatic ketone that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and antimicrobial activity. Recent studies have explored its utility in drug discovery, highlighting its potential as a scaffold for novel therapeutic agents.
A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one in the development of kinase inhibitors. The research demonstrated that derivatives of this compound exhibit selective inhibition against specific tyrosine kinases, which are implicated in cancer progression. The study utilized molecular docking and in vitro assays to validate the binding affinity and efficacy of these derivatives, suggesting promising avenues for anticancer drug development.
In addition to its applications in oncology, recent research has also explored the antimicrobial properties of 1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that halogenated derivatives of this compound display significant activity against drug-resistant bacterial strains, including MRSA. The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, making it a potential candidate for next-generation antibiotics.
The synthetic pathways for 1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one have also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, utilizing green chemistry principles to minimize environmental impact. This advancement is expected to facilitate broader adoption of the compound in industrial and academic research settings.
Looking ahead, the versatility of 1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one positions it as a valuable tool in drug discovery and chemical biology. Future research is likely to focus on expanding its applications, particularly in targeted therapy and combination treatments. The compound's unique structural features and demonstrated bioactivity make it a compelling subject for ongoing investigation.
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